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Compound of Interest

Compound Name: Bourgeonal

Cat. No.: B016135

A comparative analysis of olfactory thresholds for the lily-of-the-valley odorant, bourgeonal,
reveals a significant difference between fertile and infertile men, suggesting a potential link
between the olfactory system and male reproductive function. This guide provides an objective
comparison of bourgeonal perception in these two groups, supported by experimental data
and detailed methodologies, for researchers, scientists, and professionals in drug
development.

The human olfactory receptor OR1D2, also known as hOR17-4, is a key player in this intriguing
connection. It is not only expressed in the olfactory epithelium of the nose but also on the
flagellar midpiece of human sperm. In the context of reproduction, OR1D2 is believed to be
involved in sperm chemotaxis, a process where sperm are guided towards the egg by chemical
signals. Bourgeonal is a potent agonist for this receptor, and its perception, or lack thereof,
may reflect the functionality of OR1D2 in both the olfactory and reproductive systems.[1][2][3]

Comparative Olfactory Thresholds

Two key studies have investigated the differences in bourgeonal olfactory thresholds between
fertile and infertile men. The quantitative findings from these studies are summarized below.

Table 1: Bourgeonal Olfactory Detection Threshold in Fertile vs. Infertile Men (Ottaviano et al.,
2013)[4][5]
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Mean .
Median
Number of Olfactory
Group . Olfactory p-value
Subjects (N) Threshold (*
Threshold
SD)
Fertile (Control) 15 14.0+2.8 15.5 0.006
Infertile (Study
105+£3.7 12.3

Group)

Thresholds were determined using a standardized procedure and are presented as dilution
steps. A higher value indicates a lower detection threshold (higher sensitivity).

Table 2: Olfactory Detection Threshold and Intensity Ratings for Bourgeonal and Control
Odorants (Sinding et al., 2013)

. Phenyl Ethyl
Bourgeonal Helional (Mean
Parameter Group Alcohol (Mean
(Mean * SD) + SD)
* SD)
Detection )
Fertile (N=22) 577 +1.60 5.63+1.38 533+1.44
Threshold
Infertile (N=15) 4.75+2.20 5.80+1.97 4.75+1.99
Intensity Rating )
Fertile (N=22) 7.73+1.72 6.27£2.21 7.36 £1.92
(0-10 scale)
Infertile (N=15) 6.07 £ 1.49* 6.36 £ 1.86 7.86 £ 1.88

*Thresholds were measured in dilution steps, where 0 is the neat odor and 8 is the highest
dilution. A higher value indicates a lower detection threshold. For intensity ratings, a higher
value indicates a higher perceived intensity. Statistically significant difference (p < 0.05).

The study by Ottaviano et al. (2013) found a statistically significant difference in the mean
olfactory threshold for bourgeonal between fertile and infertile men. In contrast, the study by
Sinding et al. (2013) did not find a significant difference in the detection threshold for
bourgeonal between the two groups. However, they did observe that infertile men rated the
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intensity of bourgeonal as significantly lower than fertile men, suggesting a decreased
suprathreshold sensitivity. This decreased sensitivity was specific to bourgeonal, as no
significant differences were found for the control odorants, helional and phenyl ethyl alcohol.

Experimental Protocols

The methodologies employed in these studies to determine olfactory thresholds are detailed
below.

1. Olfactory Threshold Determination (Ottaviano et al., 2013)

This study utilized a standardized methodology to assess the olfactory threshold for
bourgeonal. While the specific details of the threshold test are not exhaustively described in
the provided abstracts, such studies typically involve presenting subjects with a series of
dilutions of the odorant to determine the lowest concentration at which they can reliably detect
its presence.

2. Olfactory Threshold and Intensity Rating (Sinding et al., 2013)

This study employed a three-alternative forced-choice paradigm based on the single staircase
method. The key steps were as follows:

o Stimuli Presentation: At each step, three bottles were presented to the subject in a random
order. Two bottles contained the solvent, and one contained the odorant at a specific dilution.

e Subject Task: Subjects, who were blind to the contents of the bottles, were required to
identify the odorized bottle by smell. They were forced to choose one bottle, even if they
could not perceive a difference.

o Staircase Method: The test began with the highest dilution (weakest concentration). An
incorrect response led to the presentation of a lower dilution (higher concentration). A correct
response was followed by a second trial at the same dilution. Two consecutive correct
identifications constituted a reversal point, leading to the presentation of a higher dilution.

e Threshold Calculation: The detection threshold was calculated as the mean of the last four of
a total of seven reversal points.
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« Intensity Rating: Subjects rated the perceived intensity of the odorants on a scale from 0
(very low intensity) to 10 (very high intensity).

Signaling Pathway and Experimental Workflow

The activation of the OR1D2 receptor by bourgeonal in sperm is thought to initiate a signaling
cascade that is crucial for chemotaxis. This pathway involves a G-protein, the production of
cyclic AMP (cAMP), and the activation of the CatSper calcium channel.
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Caption: Bourgeonal signaling pathway in sperm.

The diagram above illustrates the proposed mechanism by which bourgeonal binding to the
OR1D2 receptor on the sperm cell membrane leads to a calcium influx, ultimately driving sperm
chemotaxis. Studies have shown that inhibiting this pathway, for example with an OR1D2
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antibody or by blocking G-protein or adenylate cyclase activity, can suppress bourgeonal-
induced CatSper activation and sperm chemotaxis.
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Caption: General experimental workflow.

The general workflow for these comparative studies involves recruiting cohorts of fertile and
infertile men, assessing their general olfactory function to ensure they are normosmic, and then
specifically measuring their detection threshold and perceived intensity for bourgeonal. Some
studies also include in vitro assessments of sperm chemotaxis in response to bourgeonal.
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In conclusion, the available evidence points towards a diminished olfactory sensitivity to
bourgeonal in men with idiopathic infertility. This may be indicative of a reduced functionality of
the OR1D2 receptor, which could have implications for both the sense of smell and sperm
function. Further research on larger cohorts is warranted to solidify these findings and explore
the potential for developing novel diagnostics or therapeutics for male infertility based on this
olfactory-reproductive connection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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